Cas no 864754-25-6 (Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Benzamide, N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is a boronic ester derivative featuring a pyridinylmethyl substituent. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, a key methodology in constructing biaryl systems for pharmaceuticals and advanced materials. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and reactivity under mild conditions, while the pyridinylmethyl moiety offers potential for further functionalization. Its well-defined structure and high purity make it suitable for precise synthetic applications, particularly in medicinal chemistry and material science. The compound’s compatibility with diverse reaction conditions underscores its versatility in organic synthesis.
Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
864754-25-6 structure
Product Name:Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:864754-25-6
MF:C19H23BN2O3
MW:338.208524942398
CID:718697
PubChem ID:17999189
Update Time:2025-05-21

Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • N-PYRIDIN-4-YLMETHYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-BENZAMIDE
    • AB25647
    • N-[(Pyridin-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • DTXSID80592256
    • N-(4-Pyridinylmethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzamide
    • 864754-25-6
    • N-(4-Pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • N-(pyridin-4-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • A1-06027
    • CS-0177654
    • Inchi: 1S/C19H23BN2O3/c1-18(2)19(3,4)25-20(24-18)16-7-5-15(6-8-16)17(23)22-13-14-9-11-21-12-10-14/h5-12H,13H2,1-4H3,(H,22,23)
    • InChI Key: DDBHWKCYJNXKNG-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C(NCC3C=CN=CC=3)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 338.1801728g/mol
  • Monoisotopic Mass: 338.1801728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 534.0±40.0 °C at 760 mmHg
  • Flash Point: 276.7±27.3 °C
  • PSA: 60.45000
  • LogP: 2.70170
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Security Information

Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AC21042-1g
N-Pyridin-4-ylmethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
864754-25-6 95%
1g
$782.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1248324-1g
N-Pyridin-4-ylmethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
864754-25-6 98%
1g
¥22542.00 2024-04-28

Additional information on Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Comprehensive Overview of Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 864754-25-6)

The compound Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 864754-25-6) is a boronic acid derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. This reaction is pivotal in constructing carbon-carbon bonds, a cornerstone in drug discovery and material science.

In recent years, the demand for boronic acid derivatives has surged due to their role in developing targeted therapies and small-molecule inhibitors. The pyridinylmethyl moiety in this compound enhances its solubility and bioavailability, making it a subject of interest in medicinal chemistry. Researchers often query "applications of boronic esters in drug design" or "Suzuki coupling reagents," highlighting the relevance of this compound in contemporary scientific discourse.

The Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is also explored in the context of proteasome inhibitors and kinase inhibitors, areas garnering attention in oncology research. Its potential to modulate protein-protein interactions aligns with the growing trend of precision medicine, a hot topic in 2024. Searches like "boron-based therapeutics" or "next-generation coupling reagents" reflect the compound's intersection with cutting-edge science.

From a synthetic perspective, the stability of the dioxaborolane ring under various conditions is a frequently discussed feature. This stability is crucial for storage and handling, addressing common concerns in laboratory settings. Queries such as "handling boronic acid esters" or "shelf-life of Suzuki reagents" underscore the practical importance of this compound.

In summary, Benzamide,N-(4-pyridinylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 864754-25-6) is a versatile building block with broad applicability in organic and medicinal chemistry. Its alignment with trending research areas ensures its continued relevance in scientific literature and industrial applications.

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